Cas no 879503-16-9 (4-(1-methyl-1H-indol-3-yl)butan-2-ol)

• Product Name: 4-(1-methyl-1H-indol-3-yl)butan-2-ol
• CAS No: 879503-16-9
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6085757
• PubChem ID: 107236537
• Update Time: 2025-08-05

4-(1-methyl-1H-indol-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-indol-3-yl)butan-2-ol
• EN300-1854243
• 879503-16-9

• Inchi： 1S/C13H17NO/c1-10(15)7-8-11-9-14(2)13-6-4-3-5-12(11)13/h3-6,9-10,15H,7-8H2,1-2H3
• InChI Key： XTKPNPOVWACKDZ-UHFFFAOYSA-N
• SMILES： OC(C)CCC1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 4-(1-methyl-1H-indol-3-yl)butan-2-ol

Introduction to 4-(1-methyl-1H-indol-3-yl)butan-2-ol (CAS No. 879503-16-9)

4-(1-methyl-1H-indol-3-yl)butan-2-ol, also known by its CAS number 879503-16-9, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of indole derivatives, which are widely studied for their diverse pharmacological effects, including anti-inflammatory, antioxidant, and neuroprotective properties.

The chemical structure of 4-(1-methyl-1H-indol-3-yl)butan-2-ol consists of an indole ring substituted with a butan-2-ol group and a methyl group. The indole moiety is a fundamental building block in many natural products and synthetic compounds, contributing to the compound's biological activity. The butan-2-ol substituent adds hydroxyl functionality, which can enhance solubility and reactivity, making the compound suitable for various applications in drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of 4-(1-methyl-1H-indol-3-yl)butan-2-ol. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the compound's anti-inflammatory properties. The researchers found that 4-(1-methyl-1H-indol-3-yl)butan-2-ol effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that the compound could be a promising candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In another study published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the neuroprotective effects of 4-(1-methyl-1H-indol-3-yl)butan-2-ol. The results indicated that the compound exhibited significant neuroprotective activity against oxidative stress-induced neuronal cell death. This finding is particularly relevant given the increasing prevalence of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The mechanism of action was attributed to the compound's ability to modulate intracellular signaling pathways involved in cell survival and apoptosis.

The antioxidant properties of 4-(1-methyl-1H-indol-3-yl)butan-2-ol have also been extensively studied. A 2021 publication in the Oxidative Medicine and Cellular Longevity journal reported that the compound demonstrated strong radical scavenging activity, effectively neutralizing reactive oxygen species (ROS). This property makes it a potential therapeutic agent for conditions characterized by oxidative stress, such as cardiovascular diseases and cancer.

In addition to its biological activities, the synthetic accessibility of 4-(1-methyl-1H-indol-3-yl)butan-2-ol has been optimized through various synthetic routes. A notable method involves the condensation of 3-indolecarboxaldehyde with 4-hydroxybutyronitrile followed by reduction steps to form the final product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

The safety profile of 4-(1-methyl-1H-indol-3-y l)butan - 2 - ol strong > has also been evaluated in preclinical studies. Toxicity assessments conducted on animal models have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, 4-(1-methyl - 1 H - ind ol - 3 - y l ) but an - 2 - ol (CAS No . 879503 - 16 - 9) strong > is a promising compound with diverse biological activities, including anti-inflammatory, neuroprotective, and antioxidant properties. Its favorable safety profile and synthetic accessibility make it an attractive candidate for further research and potential therapeutic applications in various medical conditions. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical efficacy.